Cas no 338415-19-3 (4-[(1E)-(hydroxyimino)methyl]-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile)

• Product Name: 4-[(1E)-(hydroxyimino)methyl]-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile
• CAS No: 338415-19-3
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 5016323
• Update Time: 2023-08-25

4-[(1E)-(hydroxyimino)methyl]-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(1E)-(hydroxyimino)methyl]-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile

• Inchi： 1S/C8H9N3O2/c1-5-7(3-9)6(4-10-13)2-8(12)11-5/h4,6,13H,2H2,1H3,(H,11,12)/b10-4+
• InChI Key： UPCZDSJHTRWYEA-ONNFQVAWSA-N
• SMILES： O=C1CC(/C=N/O)C(C#N)=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: -0.8
• Topological Polar Surface Area: 85.5